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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitrophenol

Cat. No.: B1268982

An In-depth Technical Guide to 4-Bromo-2-fluoro-6-nitrophenol

This guide provides a comprehensive overview of the molecular structure, properties, and
synthesis of 4-Bromo-2-fluoro-6-nitrophenol, a key intermediate in various chemical
syntheses. The information is intended for researchers, scientists, and professionals in the field
of drug development and chemical manufacturing.

Molecular Structure and Properties

4-Bromo-2-fluoro-6-nitrophenol is an aromatic compound featuring a phenol ring substituted
with a bromine atom at position 4, a fluorine atom at position 2, and a nitro group at position 6.
This specific arrangement of functional groups imparts unique chemical reactivity to the
molecule.

The structural and physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula CeH3BrFNOs3 [1112][3]
Molecular Weight 235.99 g/mol [3]

Monoisotopic Mass

234.92802 Da

[2]

CAS Number 320-76-3 [1][3][4]
Yellow to yellow-brown or light-
Appearance
green powder or crystals
Melting Point 63-65 °C [3114]

Canonical SMILES
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Synthesis of 4-Bromo-2-fluoro-6-nitrophenol

The synthesis of 4-Bromo-2-fluoro-6-nitrophenol can be achieved through the nitration of 4-

Bromo-2-fluorophenol. The following protocol is based on established methodologies.

Experimental Protocol: Nitration of 4-Bromo-2-

fluorophenol

Objective: To synthesize 4-Bromo-2-fluoro-6-nitrophenol by introducing a nitro group onto

the 4-Bromo-2-fluorophenol ring.

Materials:

Sulfuric Acid (H2S0a4)

Nitric Acid (HNOs)

Chloroform (CHCIs)

4-Bromo-2-fluorophenol (Starting Material)
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o Water (H20)

¢ Round-bottom flask

e Dropping funnel

o Magnetic stirrer and stir bar

e Heating mantle or water bath

e Separatory funnel

 Rotary evaporator

Procedure:

o Preparation of Nitrating Mixture: Prepare a mixed acid nitrating agent by carefully adding
nitric acid to sulfuric acid in a ratio of 1:3 to 1:8, depending on the desired reaction rate and
conditions. This step should be performed in an ice bath to dissipate the heat generated.

» Dissolution of Starting Material: Dissolve the starting material, 4-Bromo-2-fluorophenol, in
chloroform in a round-bottom flask equipped with a magnetic stir bar.

 Nitration Reaction: At room temperature, add the prepared nitrating mixture dropwise to the
solution of 4-Bromo-2-fluorophenol while stirring continuously.

o Reaction Heating: After the dropwise addition is complete, raise the temperature of the
reaction mixture to between 40-80 °C.[5] Allow the reaction to proceed for a specified period
until completion, which can be monitored by techniques such as Thin Layer Chromatography
(TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully
transfer the mixture to a separatory funnel.

e Washing: Wash the organic phase with water to remove the acid and other water-soluble
impurities. Repeat the washing step as necessary.

 [solation of Product: Separate the organic layer containing the product.
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» Solvent Removal: Evaporate the chloroform solvent from the organic phase using a rotary
evaporator to obtain the crude 4-Bromo-2-fluoro-6-nitrophenol.

 Purification (Optional): The crude product can be further purified by recrystallization or
column chromatography to achieve higher purity.

Safety Precautions:

e This procedure involves the use of strong acids (sulfuric and nitric acid) and a volatile
organic solvent (chloroform).

 All steps should be performed in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[4]

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Bromo-2-fluoro-6-
nitrophenol.

Start:
4-Bromo-2-fluorophenol
in Chloroform

Final Product:
4-Bromo-2-fluoro-6-nitrophenol

Nitration Reaction
(40-80 °C)

Aqueous Work-up
(Washing)

Solvent Evaporation

Reagents: |
Sulfuric Acid (H2S04)
Nitric Acid (HNOs)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Bromo-2-fluoro-6-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemuniverse.com [chemuniverse.com]

e 2. PubChemlLite - 4-bromo-2-fluoro-6-nitrophenol (C6H3BrFNO3) [pubchemlite.lcsb.uni.lu]
¢ 3. alfa-chemistry.com [alfa-chemistry.com]

e 4. 4-Bromo-2-fluoro-6-nitrophenol | 320-76-3 [amp.chemicalbook.com]

e 5. CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol and agriculture
activities thereof - Google Patents [patents.google.com]

 To cite this document: BenchChem. [4-Bromo-2-fluoro-6-nitrophenol molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268982#4-bromo-2-fluoro-6-nitrophenol-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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